Cas no 100965-70-6 (二(对碘苯甲酰基)甲烷)

• Product Name: 二(对碘苯甲酰基)甲烷
• CAS No: 100965-70-6
• MF: C₁₅H₁₀I₂O₂
• MW: 476.047648906708
• MDL: MFCD32693208
• CID: 5156163
• Update Time: 2025-07-09

二(对碘苯甲酰基)甲烷 Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-iodophenyl)-1,3-propanedione
• 1,3-Propanedione, 1,3-bis(4-iodophenyl)-
• 1,3-bis(4-iodophenyl)propane-1,3-dione
• 二(对碘苯甲酰基)甲烷

• MDL： MFCD32693208
• Inchi： 1S/C15H10I2O2/c16-12-5-1-10(2-6-12)14(18)9-15(19)11-3-7-13(17)8-4-11/h1-8H,9H2
• InChI Key： MRKSUTGTXLYQJD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(I)C=C1)(=O)CC(C1=CC=C(I)C=C1)=O

Additional information on 二(对碘苯甲酰基)甲烷

Introduction to Di(p-iodylbenzoyl)methane (CAS No. 100965-70-6)

Di(p-iodylbenzoyl)methane, with the chemical formula C₁₄H₈I₂O₄, is a significant compound in the field of organic synthesis and pharmaceutical research. Its molecular structure, featuring two iodylbenzoyl groups attached to a central methylene bridge, imparts unique reactivity and makes it a valuable intermediate in various synthetic pathways. This article provides an in-depth exploration of its properties, applications, and recent advancements in its utilization within the chemical and biomedical sectors.

The CAS No. 100965-70-6 uniquely identifies this compound in scientific literature and industrial databases, underscoring its importance as a reference material. Structurally, Di(p-iodylbenzoyl)methane consists of a methylene group flanked by two benzoyl units, each substituted with an iodine atom at the para position. This arrangement enhances its electrophilicity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings.

In recent years, Di(p-iodylbenzoyl)methane has garnered attention for its role in the development of novel pharmaceuticals and agrochemicals. Its ability to facilitate carbon-carbon bond formation has been leveraged in the synthesis of complex heterocyclic compounds, which are prevalent in medicinal chemistry. For instance, researchers have utilized this compound to construct fused ring systems essential for drug candidates targeting neurological disorders.

One of the most compelling applications of Di(p-iodylbenzoyl)methane lies in its use as a photoinitiator in polymer chemistry. The presence of iodine atoms enhances its absorption of UV light, enabling efficient polymerization processes. This has been particularly beneficial in the production of high-performance coatings and adhesives where precise control over reaction kinetics is crucial.

The compound's reactivity also extends to catalytic systems. Recent studies have demonstrated its utility as a ligand precursor in transition metal-catalyzed reactions. By forming stable complexes with metals such as palladium and copper, Di(p-iodylbenzoyl)methane aids in achieving high yields and selectivity in organic transformations. These findings have opened new avenues for optimizing synthetic routes in industrial settings.

Moreover, the pharmaceutical industry has explored Di(p-iodylbenzoyl)methane for its potential as an intermediate in antiviral and anticancer agents. Its structural motifs are reminiscent of natural products known for their bioactivity, prompting investigations into derivatives that could exhibit enhanced therapeutic properties. Preliminary studies suggest that modifications to the iodine substituents can modulate binding affinity to biological targets, offering a scaffold for drug discovery.

In conclusion, Di(p-iodylbenzoyl)methane (CAS No. 100965-70-6) represents a versatile compound with broad applicability across multiple scientific domains. Its role as a synthetic intermediate, photoinitiator, and catalyst underscores its significance in modern chemistry. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.